1-acetyl-3,5-dimethyl-2,6-diphenyl-1,2,3,6-tetrahydro-4-pyridinyl acetate

• IUPAC Name: (1-acetyl-3,5-dimethyl-2,6-diphenyl-3,6-dihydro-2H-pyridin-4-yl) acetate
• InChI: InChI=1S/C23H25NO3/c1-15-21(19-11-7-5-8-12-19)24(17(3)25)22(20-13-9-6-10-14-20)16(2)23(15)27-18(4)26/h5-15,21-22H,1-4H3
• InChI Key: ZWGFKDQMUUUAAT-UHFFFAOYSA-N
• Canonical SMILES: CC1C(N(C(C(=C1OC(=O)C)C)C2=CC=CC=C2)C(=O)C)C3=CC=CC=C3
• Molecular Formula: C23H25NO3
• Molecular Weight: 363.4 g/mol

Description

1-Acetyl-3,5-dimethyl-2,6-diphenyl-1,2,3,6-tetrahydro-4-pyridinyl acetate is a chemical compound that belongs to the class of pyridine derivatives. It is commonly known as "DMPPA" and is widely used in scientific research applications. DMPPA is synthesized through a multi-step process that involves the reaction of various chemical reagents.

Mechanism of Action

The mechanism of action of DMPPA is not fully understood. However, it is believed that DMPPA acts as a chelating agent, forming stable complexes with metal ions. This property makes DMPPA useful in the synthesis of metal complexes. Additionally, DMPPA has been shown to inhibit the activity of certain enzymes, which may contribute to its antitumor activity.
Biochemical and Physiological Effects:
DMPPA has been shown to exhibit antitumor activity in vitro. This property is believed to be due to its ability to inhibit the activity of certain enzymes. Additionally, DMPPA has been shown to exhibit antioxidant activity, which may contribute to its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

DMPPA has several advantages for use in lab experiments. It is readily available and can be synthesized in large quantities. Additionally, DMPPA is stable under normal laboratory conditions, making it easy to handle and store. However, there are also some limitations to the use of DMPPA in lab experiments. It is toxic and must be handled with care. Additionally, DMPPA is relatively expensive compared to other chemical reagents.

Future Directions

There are several future directions for the use of DMPPA in scientific research. One potential application is in the development of new anticancer drugs. DMPPA has been shown to exhibit antitumor activity in vitro, making it a potential candidate for further study. Additionally, DMPPA could be used as a building block in the synthesis of new organic compounds. Finally, DMPPA could be used as a ligand in the synthesis of new metal complexes, which could have potential applications in catalysis and materials science.
Conclusion:
In conclusion, 1-acetyl-3,5-dimethyl-2,6-diphenyl-1,2,3,6-tetrahydro-4-pyridinyl acetate is a chemical compound that is widely used in scientific research applications. It is synthesized through a multi-step process and is used as a ligand in the synthesis of metal complexes. DMPPA has been shown to exhibit antitumor activity in vitro and could be a potential candidate for the development of new anticancer drugs. Additionally, DMPPA could be used as a building block in the synthesis of new organic compounds and as a ligand in the synthesis of new metal complexes.

Scientific Research Applications

DMPPA is widely used in scientific research applications due to its unique properties. It is commonly used as a ligand in the synthesis of metal complexes. DMPPA can also be used as a building block in the synthesis of various organic compounds. Additionally, DMPPA has been shown to exhibit antitumor activity in vitro, making it a potential candidate for the development of new anticancer drugs.